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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1630657

Lactose octaacetate is a fully acetylated derivative of lactose, a disaccharide. This technical
guide provides essential information on its molecular formula and weight, crucial for
researchers and professionals in drug development and synthetic carbohydrate chemistry.

Molecular Data Summary

The fundamental molecular properties of lactose octaacetate are summarized below. This
data is vital for stoichiometric calculations in synthesis, analytical characterization, and
formulation development.

Property Value References
Molecular Formula C2sH38019 [1112113114]
Molecular Weight 678.59 g/mol [2][3][4]

B-Octaacetyllactose, 4-O-
(2,3,4,6-Tetra-O-acetyl-p-D-

Alternate Names galactopyranosyl)-1,2,3,6- [2][5]
tetra-O-acetyl-D-
glucopyranose

CAS Number 6291-42-5 [2][4116]

Synthesis Overview
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Lactose octaacetate is synthesized from lactose through an esterification reaction. A common
laboratory-scale method involves the reaction of lactose with acetic anhydride, often in the
presence of a catalyst such as anhydrous sodium acetate.[5] This process, known as
acetylation, replaces all of the hydroxyl (-OH) groups on the lactose molecule with acetyl (-
OCOCHS) groups.

The following diagram illustrates the logical relationship in the synthesis of lactose
octaacetate.

Lactose Acetic Anhydride Catalyst
(C12H22011) ((CHs3CO0)20) (e.g., Sodium Acetate)
I

Acetylation Reaction <

Primgry Product Byproduct
Lactose Octaacetate Acetic Acid
(C28H38019) (CH3COOH)

Click to download full resolution via product page

Caption: Synthesis pathway of Lactose Octaacetate from Lactose.

Experimental Protocol: Microwave-Assisted
Acetylation of Lactose

This section details a "green" synthesis method for lactose octaacetate using microwave
irradiation, which can offer higher yields and shorter reaction times compared to conventional
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heating.[5]

Materials:

e Lactose

e Acetic anhydride

e Microwave synthesis reactor
Procedure:

o Combine lactose and acetic anhydride in a suitable reaction vessel for the microwave
reactor.

o Place the vessel inside the microwave reactor.

« Irradiate the mixture under controlled temperature and time settings. The specific parameters
(power, temperature, duration) may need optimization but are generally more efficient than
traditional heating methods.[5]

e Upon completion of the reaction, the crude product is typically purified. This may involve
steps such as cooling to induce crystallization, followed by filtration and washing with a
solvent like ethanol to remove excess acetic anhydride and acetic acid.

e The purity of the resulting lactose octaacetate can be assessed using techniques such as
Thin-Layer Chromatography (TLC), Infrared (IR) spectroscopy, and Nuclear Magnetic
Resonance (NMR) spectroscopy.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Guide to Lactose Octaacetate: Molecular
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630657#lactose-octaacetate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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